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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Clozapine EP Impurity D-d8, a
deuterated stable isotope-labeled internal standard used in the analysis of the antipsychotic
drug Clozapine. While a specific Certificate of Analysis for the d8 variant is not publicly
available, this document compiles essential information based on data for the non-deuterated
form and general analytical methodologies.

Compound Identification and Properties

Clozapine EP Impurity D, also known by its chemical name 1-[2-[(2-Amino-4-
chlorophenyl)amino]benzoyl]-4-methylpiperazine, is a known impurity in the synthesis of
Clozapine. The deuterated version, Clozapine EP Impurity D-d8, serves as a crucial tool for
guantitative analysis in pharmacokinetic and metabolic studies due to its mass difference from
the parent compound.

A summary of the key chemical and physical properties for both the deuterated and non-
deuterated forms of Clozapine EP Impurity D is presented below.
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Clozapine EP Impurity D-
ds

Clozapine EP Impurity D

Chemical Name

1-[2-[(2-Amino-4-
chlorophenyl)amino]benzoyl]-4
-(methyl-d3)-piperazine-
2,2,3,3,5,5,6,6-d8

1-[2-[(2-Amino-4-
chlorophenyl)amino]benzoyl]-4

-methylpiperazine

Molecular Formula

C1sH13DsCIN4O

C18H21CIN4O[1]

Molecular Weight 352.89 g/mol [2] 344.84 g/mol [1]
CAS Number Not available 65514-71-8[1]

_ Internal standard for Reference standard for
Typical Use

bioanalytical methods (LC-MS)

impurity profiling

Analytical Characterization

A definitive Certificate of Analysis with specific quantitative data for Clozapine EP Impurity D-

d8 is not publicly accessible. Characterization of such reference standards typically involves a

suite of analytical techniques to confirm identity, purity, and concentration.

Chromatographic Purity

High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the

purity of pharmaceutical compounds and their impurities. The European Pharmacopoeia

outlines a method for the analysis of Clozapine and its related substances, which can be

adapted for Impurity D.

General HPLC Method Parameters:
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Parameter Description

C18 reverse-phase, e.g., 4.6 mm x 250 mm, 5

Column
pm
Gradient elution with a mixture of an aqueous
Mobile Phase buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile, methanol)
Flow Rate 1.0 - 1.5 mL/min
) UV spectrophotometry at an appropriate
Detection
wavelength (e.g., 254 nm)
Injection Volume 10-20 uL
Column Temperature 25-40°C

Note: This is a general method and would require optimization and validation for the specific
analysis of Clozapine EP Impurity D-d8.

Identity Confirmation

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the
molecular weight and elemental composition. For Clozapine EP Impurity D-d8, the expected
molecular ion peak would correspond to its molecular weight of approximately 352.89.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for elucidating the chemical structure. In the *H NMR spectrum of Clozapine EP
Impurity D-d8, the signals corresponding to the eight deuterated positions on the piperazine
ring and the methyl group would be absent or significantly reduced compared to the spectrum
of the non-deuterated compound.

Experimental Workflows and Relationships

The following diagrams illustrate a typical workflow for the characterization of a deuterated
impurity standard and the chemical relationship between Clozapine and Impurity D.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12421083/docs?utm_src=pdf-body#in-depth-technical-guide-clozapine-ep-impurity-d-d8
https://www.benchchem.com/product/b12421083/docs?utm_src=pdf-body#in-depth-technical-guide-clozapine-ep-impurity-d-d8
https://www.benchchem.com/product/b12421083/docs?utm_src=pdf-body#in-depth-technical-guide-clozapine-ep-impurity-d-d8
https://www.benchchem.com/product/b12421083/docs?utm_src=pdf-body#in-depth-technical-guide-clozapine-ep-impurity-d-d8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Characterization
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Caption: Workflow for the synthesis, characterization, and qualification of a deuterated internal
standard.

Clozapine

Synthetic Precursor or Byproduct

Clozapine EP Impurity D

Click to download full resolution via product page
Caption: Relationship between Clozapine and its EP Impurity D.

In conclusion, while a specific Certificate of Analysis for Clozapine EP Impurity D-d8 is not
publicly available, this guide provides an overview of its properties and the analytical
methodologies typically employed for its characterization. Researchers and drug development
professionals should procure this standard from a reputable supplier who can provide a
comprehensive Certificate of Analysis with detailed analytical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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